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Compound of Interest

Compound Name: STING agonist-25

Cat. No.: B12395476

Get Quote

Technical Support Center: STING Agonist-25
Welcome to the technical support center for STING Agonist-25. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and formulation of STING Agonist-25 (also known as CF505), a non-nucleotide,

small-molecule STING agonist. Here you will find frequently asked questions (FAQs) and

troubleshooting guides to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is STING Agonist-25 and what are its basic properties?

A1: STING Agonist-25 (CF505) is a non-nucleotide, small-molecule activator of the Stimulator

of Interferon Genes (STING) pathway. Activation of this pathway leads to a cascade of immune

responses, including the production of type I interferons and other pro-inflammatory cytokines.

This makes it a compound of interest for immunotherapy research and vaccine development.

Table 1: General Properties of STING Agonist-25
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Property Value

Synonyms STING agonist 25, CF505

CAS Number 2408723-10-2

Molecular Formula C₃₆H₄₁N₁₃O₆

Molecular Weight 751.79 g/mol

Description Non-nucleotide, small-molecule STING agonist.

Mechanism of Action

Activates STING, leading to the phosphorylation

of STING, TBK1, and IRF3, which in turn

promotes the expression of IFN-β, IL-6, CXCL-

10, TNF-α, ISG-15, and CCL-5.[1]

Q2: I am having trouble dissolving STING Agonist-25. What solvents are recommended?

A2: Like many small-molecule kinase modulators, STING Agonist-25 has limited aqueous

solubility. The recommended starting solvent for creating a high-concentration stock solution is

Dimethyl Sulfoxide (DMSO). It is a powerful aprotic solvent capable of dissolving a wide range

of organic compounds. For subsequent dilutions into aqueous buffers or cell culture media,

careful technique is required to avoid precipitation.

Q3: What is the maximum concentration of STING Agonist-25 I can dissolve in DMSO?

A3: Specific quantitative solubility data for STING Agonist-25 in DMSO (e.g., in mg/mL or mM)

is not readily available in public literature. As a general practice for poorly soluble compounds,

preparing a stock solution in the range of 10-20 mM in DMSO is a common starting point.

Researchers should empirically determine the maximum solubility for their specific batch of the

compound. A protocol for determining solubility is provided in the "Experimental Protocols"

section.

Q4: My compound precipitates when I add it to my cell culture medium. What can I do?

A4: This is a common issue known as "crashing out" that occurs when a compound dissolved

in a strong organic solvent like DMSO is rapidly diluted into an aqueous environment where it is
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less soluble. Please refer to the Troubleshooting Guide for In Vitro Assays below for detailed

solutions.

Q5: How should I formulate STING Agonist-25 for in vivo animal studies?

A5: For in vivo administration in mice, rabbits, and non-human primates, STING Agonist-25
(CF505) has been successfully formulated in a vehicle consisting of 2% Polysorbate 80

(Tween® 80) and 98% phosphate-buffered saline (PBS). Polysorbate 80 is a non-ionic

surfactant used to stabilize and solubilize the compound in the aqueous PBS solution for

injection. A detailed protocol for preparing this formulation is available in the "Experimental

Protocols" section.

Troubleshooting Guides
Troubleshooting Guide: In Vitro Assay Formulation
This guide addresses common issues encountered when preparing STING Agonist-25 for cell-

based assays.

Table 2: Troubleshooting Precipitation in Cell Culture Media
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Observation Potential Cause Recommended Solution

Precipitate forms immediately

upon adding the stock solution

to the media.

"Solvent Shock": The

compound's concentration

exceeds its solubility limit in

the aqueous media upon rapid

dilution.

- Decrease the final

concentration of the compound

in your assay. - Perform serial

dilutions: Instead of a single

large dilution, first dilute the

DMSO stock into a small

volume of serum-free media,

mix gently, and then add this

intermediate dilution to the

final volume of complete

media.[2][3] - Pre-warm the

media to 37°C before adding

the compound.[1]

Precipitate forms over time in

the incubator.

Temperature or pH Shift:

Changes in temperature or pH

(due to CO2) in the incubator

can decrease solubility over

time.[1] Interaction with Media

Components: The compound

may interact with salts or

proteins (especially in serum)

leading to precipitation.

- Test stability: Incubate the

compound in your media at

37°C for the duration of your

experiment before adding it to

cells to see if precipitation

occurs. - Reduce serum

concentration: If possible for

your cell line, temporarily

reduce the serum percentage

during the compound

treatment period. - Use a co-

solvent/surfactant: For

challenging compounds,

adding a small amount of a

biocompatible surfactant like

Pluronic® F-68 to the media

can help maintain solubility.
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Inconsistent results or lower-

than-expected activity.

Inaccurate Dosing:

Precipitated compound is not

biologically available, leading

to a lower effective

concentration than intended.

- Visually inspect for

precipitation: Before adding to

cells, hold the media up to a

light source and check for

cloudiness or particles. A quick

check under a microscope can

reveal micro-precipitates. -

Filter the final solution: If

micro-precipitates are

suspected, you can filter the

final working solution through a

0.22 µm syringe filter before

adding it to the cells, but be

aware this will lower the

effective concentration. The

best practice is to optimize the

formulation to prevent

precipitation in the first place.

Cell toxicity observed, even at

low concentrations.

DMSO Toxicity: The final

concentration of DMSO in the

well may be too high.

Precipitate-induced Toxicity:

Solid particles of the

compound can be cytotoxic to

cells.

- Keep final DMSO

concentration low: Ensure the

final concentration of DMSO in

your cell culture well is typically

≤ 0.5%, and ideally below

0.1%. - Run a vehicle control:

Always include a control group

that is treated with the same

final concentration of DMSO as

your highest compound

concentration.

Experimental Protocols
Protocol 1: Preparation and Storage of a 10 mM DMSO
Stock Solution

Calculation: Determine the mass of STING Agonist-25 powder needed.
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Mass (mg) = 10 mmol/L * Volume (L) * 751.79 g/mol

Example: For 1 mL of a 10 mM stock, you need 7.52 mg of the compound.

Dissolution: Accurately weigh the powder and place it in a sterile, appropriate-sized tube

(e.g., a 1.5 mL microcentrifuge tube). Add the calculated volume of anhydrous, sterile-filtered

DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the tube in a

37°C water bath or sonicate briefly to ensure the compound is fully dissolved.

Inspection: Visually confirm that no solid particles remain in the solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected from light.

Protocol 2: Determining Maximum Solubility in Cell
Culture Media

Preparation: Prepare a 10 mM stock solution of STING Agonist-25 in DMSO as described

above.

Serial Dilution: In a 96-well plate or microcentrifuge tubes, perform serial dilutions of the

stock solution into your specific cell culture medium (pre-warmed to 37°C). Aim for a range of

final concentrations relevant to your experiment (e.g., 200 µM down to 1 µM). Ensure the

final DMSO concentration is consistent across all wells and below 0.5%.

Incubation: Incubate the plate at 37°C in a CO₂ incubator for a period equivalent to your

planned experiment's duration (e.g., 4, 24, or 48 hours).

Observation: After incubation, carefully inspect each well for signs of precipitation (haziness,

cloudiness, or visible crystals). Check both by eye against a dark background and under a

light microscope.

Conclusion: The highest concentration that remains clear and free of precipitate is the

approximate maximum working concentration for your specific experimental conditions.
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Protocol 3: Preparation of an In Vivo Formulation (2%
Polysorbate 80 in PBS)
This protocol is based on the formulation used in published preclinical studies.

Prepare Vehicle: In a sterile container, prepare the vehicle by mixing sterile Polysorbate 80

(Tween® 80) and sterile PBS (pH 7.4) in a 2:98 volume ratio. For example, to make 10 mL of

vehicle, mix 200 µL of Polysorbate 80 with 9.8 mL of PBS. Vortex thoroughly to ensure the

surfactant is well-dispersed.

Weigh Compound: Accurately weigh the required amount of STING Agonist-25 for your

desired final concentration and total volume.

Initial Solubilization: Add a small amount of the vehicle to the powdered compound and mix

to create a uniform paste or slurry. This prevents clumping.

Final Dilution: Gradually add the remaining vehicle to the slurry while continuously mixing

(e.g., vortexing or sonicating).

Sonication: Sonicate the final suspension in a bath sonicator until the solution is clear and

homogenous. This step is critical for ensuring the compound is fully solubilized and the

formulation is stable.

Final Inspection: Before administration, visually inspect the solution to ensure it is clear and

free of any particulate matter.

Administration: Use the formulation immediately after preparation. If storage is necessary,

stability should be empirically determined.

Visualizations
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Caption: Simplified STING signaling pathway activated by STING Agonist-25.
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In Vitro Workflow
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Caption: General experimental workflows for STING Agonist-25 formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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